Propargyl-PEG4-methylamine
Propargyl-PEG4-methylamine
Propargyl-PEG4-methylamine is a PEG derivative containing a propargyl group and methylamine group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The methylamine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. PEG Linkers are useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1807530-11-5
VCID:
VC0540341
InChI:
InChI=1S/C12H23NO4/c1-3-5-14-7-9-16-11-12-17-10-8-15-6-4-13-2/h1,13H,4-12H2,2H3
SMILES:
CNCCOCCOCCOCCOCC#C
Molecular Formula:
C12H23NO4
Molecular Weight:
245.32
Propargyl-PEG4-methylamine
CAS No.: 1807530-11-5
Cat. No.: VC0540341
Molecular Formula: C12H23NO4
Molecular Weight: 245.32
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-methylamine is a PEG derivative containing a propargyl group and methylamine group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The methylamine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. PEG Linkers are useful in the development of antibody drug conjugates. |
|---|---|
| CAS No. | 1807530-11-5 |
| Molecular Formula | C12H23NO4 |
| Molecular Weight | 245.32 |
| IUPAC Name | N-methyl-2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethanamine |
| Standard InChI | InChI=1S/C12H23NO4/c1-3-5-14-7-9-16-11-12-17-10-8-15-6-4-13-2/h1,13H,4-12H2,2H3 |
| Standard InChI Key | JHXPKKWHNGLMCM-UHFFFAOYSA-N |
| SMILES | CNCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
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